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Compound of Interest

Compound Name:
Methylaminoacetonitrile

hydrochloride

Cat. No.: B1295143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physicochemical properties, synthesis, and

spectral characteristics of Methylaminoacetonitrile hydrochloride (CAS RN: 25808-30-4).

The information is compiled from various scientific and chemical data sources to support

research and development activities.

Chemical Identity and Physical Properties
Methylaminoacetonitrile hydrochloride, also known as Sarcosinenitrile hydrochloride, is a

chemical intermediate used in various organic syntheses[1][2]. It presents as a white to off-

white or sometimes yellow crystalline powder[2][3].

Table 1: Physicochemical Data
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Property Value

Appearance White to off-white crystalline powder[3]

Melting Point 103-106 °C (lit.)[1][2][4][5][6][7][8]

Boiling Point 150.2 °C at 760 mmHg[4][6]

Flash Point 44.6 °C[4][6]

Vapor Pressure 3.89 mmHg at 25 °C[4][6]

Solubility
Readily soluble in water and polar organic

solvents (e.g., methanol, ethanol)[3]

Storage Temperature
Room Temperature[2], 2-8 °C recommended[6]

[8]

Hygroscopicity May be moisture sensitive[9]

Table 2: Chemical Identifiers and Molecular Data
Identifier Value

Molecular Formula C₃H₇ClN₂[2][4][6][7][10][11]

Molecular Weight 106.55 g/mol [1][4][6][7][10]

Exact Mass 106.029776 g/mol [11]

CAS Registry Number 25808-30-4[1][2][3][4][5][10][12]

EC Number 247-277-6[1][2]

InChI
InChI=1S/C3H6N2.ClH/c1-5-3-2-

4;/h5H,3H2,1H3;1H[1][11][12]

InChIKey
DFKBQHBEROHUNF-UHFFFAOYSA-N[1][11]

[12]

Canonical SMILES CNCC#N.Cl[6][12]

Synonyms

Sarcosinenitrile hydrochloride, N-

Methylaminoacetonitrile hydrochloride[1][2][7]

[10]
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Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and confirmation of

Methylaminoacetonitrile hydrochloride.

Table 3: Summary of Available Spectroscopic Data
Technique Details

¹H NMR
Spectrum available. Solvent: Deuterium oxide;

Reference: Dioxane[11]

¹³C NMR
Spectrum available. Solvent: Deuterium oxide;

Reference: Dioxane[11]

FTIR
5 spectra available (ATR-IR, Transmission IR)

[11]

Raman 1 spectrum available[11]

Detailed spectra can be accessed through specialized databases such as SpectraBase[11].

Analysis involves identifying characteristic peaks corresponding to the functional groups

present in the molecule, such as the C≡N (nitrile) stretch in IR and the chemical shifts of

protons and carbons in NMR[13][14][15].

Experimental Protocols: Synthesis
Methylaminoacetonitrile hydrochloride is primarily used as an intermediate in

pharmaceutical and chemical synthesis, for instance, in the preparation of Tadalafil[2][5].

Several methods for its preparation have been documented.

Method 1: Two-Step Synthesis from Methylamine
Hydrochloride
This method involves the formation of methylaminoacetonitrile followed by its conversion to the

hydrochloride salt[3][16].

Step 1: Preparation of Methylamino-acetonitrile
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Charge a reaction vessel (e.g., a four-hole boiling flask) with methylamine hydrochloride,

30% formaldehyde, and 3-mercaptopropionic acid (catalyst)[16].

Stir the mixture for 30 minutes and then cool to below 0 °C[16].

Slowly add a 30% aqueous solution of sodium cyanide. The dropping temperature should be

maintained at 0 °C over a period of 2-3 hours[16]. This reaction forms the free base,

methylaminoacetonitrile.

Step 2: Preparation of Methylamino-acetonitrile hydrochloride

In a separate flask, add the methylamino-acetonitrile product to anhydrous ethanol[16].

Cool the mixture to below 10 °C while stirring[16].

Slowly add hydrochloric acid in ethanol, maintaining the temperature between 5-10 °C, until

the pH of the solution is 1-2[16].

Slowly warm the mixture to 80 °C and hold for an insulation reaction of 30 minutes[16].

Cool the reaction mixture to 0-5 °C and incubate for 30 minutes to facilitate

crystallization[16].

The final product is collected by filtration, rinsed with cold anhydrous ethanol, and dried[16].

Workflow for Synthesis Method 1
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Step 1: Synthesis of Methylaminoacetonitrile (Free Base)

Step 2: Conversion to Hydrochloride Salt

Methylamine HCl + Formaldehyde

Reaction Mixture @ <0°C

3-Mercaptopropionic Acid (Catalyst)

 Add

Sodium Cyanide (aq)

 Add Slowly

Methylaminoacetonitrile (Product)

 Reaction

Methylaminoacetonitrile in Ethanol

 Transfer Product

Reaction @ 5-10°C

HCl in Ethanol

 Add to pH 1-2

Heating to 80°C

Crystallization @ 0-5°C

Filtration & Drying

Methylaminoacetonitrile HCl (Final Product)

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of Methylaminoacetonitrile hydrochloride.

Method 2: Alternative Synthesis Route
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Another patented method involves reacting a methylamine aqueous solution with hydrochloric

acid to form methylamine hydrochloride in situ, followed by reaction with formaldehyde and a

sodium cyanide solution[17].

Pour a weighed amount of methylamine aqueous solution into a flask and heat[17].

Add hydrochloric acid to the flask and stir to generate a methylamine hydrochloride solution.

The heating temperature is typically between 55 °C and 65 °C with a stirring time of 20-30

minutes[17].

The subsequent steps involving formaldehyde and sodium cyanide are carried out to yield

the final product[17]. This process claims a reaction yield of over 75% and a product purity of

over 98%[17].

Analytical Quality Control
For quality assurance, the following methods are typically employed:

Assay: Determined by High-Performance Liquid Chromatography (HPLC) to be ≥ 98.0%[3].

Water Content: Measured by Karl Fischer titration, typically ≤ 0.5%[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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